(6-methoxy-1H-indol-2-yl)(3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone

• IUPAC Name: (6-methoxy-1H-indol-2-yl)-[3-(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C20H18N4O3S/c1-26-14-5-4-12-9-16(21-15(12)10-14)20(25)24-7-6-13(11-24)18-22-19(27-23-18)17-3-2-8-28-17/h2-5,8-10,13,21H,6-7,11H2,1H3
• InChI Key: VISQTXFGQSBQAN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(N2)C(=O)N3CCC(C3)C4=NOC(=N4)C5=CC=CS5
• Molecular Formula: C20H18N4O3S
• Molecular Weight: 394.4 g/mol
• CAS No.: 2034370-39-1

Description

(6-methoxy-1H-indol-2-yl)(3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C20H18N4O3S and its molecular weight is 394.45. The purity is usually 95%.
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Scientific Research Applications

1. Pharmacological Studies on Receptor Antagonists

Research has explored compounds with complex structures, focusing on their role as receptor antagonists. For example, studies on mGlu1 and mGlu5 receptor antagonists investigate their effects on aversive learning, suggesting diverse involvement of these receptors in learning processes (Gravius et al., 2005). Such research indicates a potential application of complex molecules in understanding neurological pathways and disorders.

2. Toxicological Investigations

Toxicological studies often examine the effects of synthetic cannabinoids and designer drugs on human physiology. For instance, research on synthetic cannabinoid UR-144 and its impact on human psychomotor performance highlights the risks associated with its use, particularly in relation to driving safety (Adamowicz & Lechowicz, 2015). This suggests that compounds with unique chemical structures can serve as models for studying the effects of drug abuse and assisting in forensic investigations.

3. Metabolism and Disposition Studies

Investigations into the metabolism and disposition of drugs provide critical insights into how compounds are processed in the human body. For example, a study on BMS-690514, an inhibitor of epidermal growth factor receptors, detailed its absorption, metabolism, and excretion in humans, revealing complex metabolic pathways (Christopher et al., 2010). This type of research is crucial for drug development and safety assessment.

4. Environmental and Exposure Assessments

Research also extends to evaluating environmental exposure to various compounds and their metabolites. Studies on the exposure to organophosphorus and pyrethroid pesticides in children demonstrate the importance of assessing chemical exposure levels and understanding their potential health impacts (Babina et al., 2012). This highlights the application of chemical analysis in public health and regulatory science.